Cas no 2096339-52-3 (Pyridine, 2-(methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

Pyridine, 2-(methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, is a boronic ester derivative of pyridine, featuring a methylsulfonyl substituent at the 2-position and a pinacol boronate group at the 3-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures. The electron-withdrawing sulfonyl group enhances reactivity, while the pinacol boronate ensures stability and handling convenience. Its well-defined structure and high purity make it suitable for pharmaceutical and materials science applications, particularly in constructing complex molecular frameworks. The compound’s stability under ambient conditions further facilitates its use in multistep synthetic routes.

Pyridine, 2-(methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure

2096339-52-3 structure

Product Name:Pyridine, 2-(methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

CAS No:2096339-52-3

MF:C₁₂H₁₈BNO₄S

MW:283.15162229538

MDL:MFCD11878340

CID:5183736

Update Time:2025-05-27

Pyridine, 2-(methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

- Pyridine, 2-(methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- MDL： MFCD11878340
- Inchi： 1S/C12H18BNO4S/c1-11(2)12(3,4)18-13(17-11)9-7-6-8-14-10(9)19(5,15)16/h6-8H,1-5H3
- InChI Key： UVJJOKNNGLNSOH-UHFFFAOYSA-N
- SMILES： C1(S(C)(=O)=O)=NC=CC=C1B1OC(C)(C)C(C)(C)O1

Pyridine, 2-(methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB389557-100 mg	2-(Methylsulfonyl)pyridine-3-boronic acid pinacol ester	2096339-52-3		100mg	€892.00	2023-04-25
abcr	AB389557-100mg	2-(Methylsulfonyl)pyridine-3-boronic acid pinacol ester	2096339-52-3		100mg	€892.00	2023-09-05